Cas no 1806136-92-4 (Methyl 6-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 6-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806136-92-4
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4828824
• Update Time: 2025-06-09

Methyl 6-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C9H7F3N2O6/c1-19-6(16)3-4-2-5(15)13-8(7(4)14(17)18)20-9(10,11)12/h2H,3H2,1H3,(H,13,15)
• InChI Key： KMNYNIZCNIQJSR-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=CC(N1)=O)CC(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 0.5
• Topological Polar Surface Area: 110

Additional information on Methyl 6-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Overview of Methyl 6-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806136-92-4)

Methyl 6-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806136-92-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique trifluoromethoxy and nitro functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential in drug discovery, given its ability to enhance metabolic stability and bioavailability.

The compound's CAS number 1806136-92-4 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its methyl ester group contributes to its solubility in organic solvents, facilitating its use in various synthetic pathways. Recent studies highlight its role in developing anti-inflammatory agents and antimicrobial compounds, aligning with the growing demand for novel therapeutics amid rising antibiotic resistance. Additionally, its trifluoromethoxy moiety is a hotspot for medicinal chemists due to its electron-withdrawing properties, which can improve drug-target interactions.

In the context of green chemistry, Methyl 6-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate has been investigated for its environmental footprint. Innovations in catalytic processes aim to reduce waste during its synthesis, addressing the pharmaceutical industry's push toward sustainable practices. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its purity, a key concern for manufacturers and end-users. The compound's stability under varying pH conditions also makes it a candidate for formulation optimization in drug delivery systems.

From a commercial perspective, the demand for CAS 1806136-92-4 is driven by its versatility in custom synthesis and contract research organizations (CROs). Suppliers often highlight its availability in bulk quantities, catering to preclinical and clinical development needs. Discussions in scientific forums frequently address its structure-activity relationship (SAR), particularly how modifications to its pyridine core could yield derivatives with enhanced efficacy. This aligns with trends in precision medicine, where tailored molecular designs are paramount.

Emerging applications of Methyl 6-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate extend to material science, where its nitro-aromatic properties are explored for advanced polymer coatings. Its thermal stability and compatibility with other monomers make it a promising candidate for high-performance materials. Furthermore, its photophysical properties are under scrutiny for potential use in organic electronics, such as light-emitting diodes (LEDs) or sensors, reflecting interdisciplinary interest beyond traditional chemistry sectors.

To address common queries, this compound is not classified as hazardous under major regulatory frameworks, though standard laboratory safety protocols apply. Its synthetic routes are well-documented, with recent patents emphasizing cost-effective scaling methods. For researchers, accessing reliable analytical data and spectroscopic references is essential, as these are frequently searched in academic and industrial databases. Collaborative efforts between academia and industry continue to uncover new dimensions of its utility, reinforcing its status as a high-value chemical intermediate.

In summary, Methyl 6-hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806136-92-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to advanced materials—underscore its relevance in addressing contemporary scientific challenges. As research progresses, this compound is poised to remain a focal point in the quest for sustainable and efficient chemical solutions.